Cas no 2228926-21-2 (2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228926-21-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5943518
• PubChem ID: 165656382
• Update Time: 2025-07-09

2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid
• EN300-1755533
• 2-[1-(3-ethylphenyl)cyclopropyl]-2-methoxyacetic acid
• 2228926-21-2

• Inchi： 1S/C14H18O3/c1-3-10-5-4-6-11(9-10)14(7-8-14)12(17-2)13(15)16/h4-6,9,12H,3,7-8H2,1-2H3,(H,15,16)
• InChI Key： AUIXWYYSJMFDFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CC=C(CC)C=2)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid

Comprehensive Overview of 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228926-21-2)

2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228926-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring fused with an ethylphenyl group, coupled with a methoxyacetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors associated with metabolic disorders.

In recent years, the demand for cyclopropane-containing compounds like 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid has surged, driven by their role in developing novel therapeutics. A growing body of literature highlights its utility in modulating lipid metabolism and inflammatory pathways, aligning with current trends in precision medicine. For instance, its structural analogs have shown promise in preclinical studies for managing type 2 diabetes and non-alcoholic fatty liver disease (NAFLD), two conditions frequently searched by healthcare professionals and patients alike.

The synthesis of CAS No. 2228926-21-2 typically involves multi-step organic reactions, including cyclopropanation and ester hydrolysis, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its molecular structure. These methods are critical for ensuring reproducibility, a key concern for chemists and formulators who frequently search for reliable synthetic protocols and quality control measures.

Beyond pharmaceuticals, 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid has potential applications in crop protection. Its derivatives are being explored as eco-friendly herbicides and plant growth regulators, addressing the agricultural sector's need for sustainable solutions. This aligns with global searches for green chemistry alternatives and biodegradable agrochemicals, reflecting broader environmental concerns.

From a commercial perspective, suppliers of CAS No. 2228926-21-2 emphasize its availability in research-grade and custom synthesis formats, catering to academic and industrial labs. The compound's stability under ambient conditions and solubility in common organic solvents further enhance its practicality. These attributes are often highlighted in procurement-related queries, such as bulk pricing and shipping protocols, which dominate B2B search trends.

In summary, 2-1-(3-ethylphenyl)cyclopropyl-2-methoxyacetic acid represents a cutting-edge chemical entity with multidisciplinary relevance. Its integration into drug development pipelines and agricultural innovations underscores its value in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to remain a focal point for both academic investigations and industrial applications.